Dexamethasone 21-(sodium hydrogen phosphate)
Dexamethasone 21-(sodium hydrogen phosphate)
Brand Name:
Vulcanchem
CAS No.:
1869-92-7
VCID:
VC0157810
InChI:
InChI=1S/C22H30FO8P.Na/c1-12-8-16-15-5-4-13-9-14(24)6-7-19(13,2)21(15,23)17(25)10-20(16,3)22(12,27)18(26)11-31-32(28,29)30;/h6-7,9,12,15-17,25,27H,4-5,8,10-11H2,1-3H3,(H2,28,29,30);/q;+1/p-1/t12-,15+,16+,17+,19+,20+,21+,22+;/m1./s1
SMILES:
CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)COP(=O)(O)[O-])O)C)O)F)C.[Na+]
Molecular Formula:
C22H29FNaO8P
Molecular Weight:
494.4 g/mol
Dexamethasone 21-(sodium hydrogen phosphate)
CAS No.: 1869-92-7
Main Products
VCID: VC0157810
Molecular Formula: C22H29FNaO8P
Molecular Weight: 494.4 g/mol
| CAS No. | 1869-92-7 |
|---|---|
| Product Name | Dexamethasone 21-(sodium hydrogen phosphate) |
| Molecular Formula | C22H29FNaO8P |
| Molecular Weight | 494.4 g/mol |
| IUPAC Name | sodium;[2-[(8S,9R,10S,11S,13S,14S,16R,17R)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] hydrogen phosphate |
| Standard InChI | InChI=1S/C22H30FO8P.Na/c1-12-8-16-15-5-4-13-9-14(24)6-7-19(13,2)21(15,23)17(25)10-20(16,3)22(12,27)18(26)11-31-32(28,29)30;/h6-7,9,12,15-17,25,27H,4-5,8,10-11H2,1-3H3,(H2,28,29,30);/q;+1/p-1/t12-,15+,16+,17+,19+,20+,21+,22+;/m1./s1 |
| Standard InChIKey | MQRFYYBWKRACSJ-WKSAPEMMSA-M |
| Isomeric SMILES | C[C@@H]1C[C@H]2[C@@H]3CCC4=CC(=O)C=C[C@@]4([C@]3([C@H](C[C@@]2([C@]1(C(=O)COP(=O)(O)[O-])O)C)O)F)C.[Na+] |
| SMILES | CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)COP(=O)(O)[O-])O)C)O)F)C.[Na+] |
| Canonical SMILES | CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)COP(=O)(O)[O-])O)C)O)F)C.[Na+] |
| PubChem Compound | 23667621 |
| Last Modified | Nov 11 2021 |
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